molecular formula C6H10ClF2NO2 B2647673 4,4-Difluoropiperidine-2-carboxylic acid hydrochloride CAS No. 2243509-76-2

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride

Cat. No. B2647673
CAS RN: 2243509-76-2
M. Wt: 201.6
InChI Key: SOUCQGWACSXVHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride is a chemical compound with the molecular formula C6H10ClF2NO2 . It is used in various chemical reactions and has potential applications in research and development .


Molecular Structure Analysis

The molecular structure of 4,4-Difluoropiperidine-2-carboxylic acid hydrochloride consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, and two fluorine atoms attached to the 4th carbon atom of the ring . The 2nd carbon atom of the ring is attached to a carboxylic acid group .


Physical And Chemical Properties Analysis

The physical and chemical properties of 4,4-Difluoropiperidine-2-carboxylic acid hydrochloride include a molecular weight of 201.6 . It is a solid at room temperature . More specific properties like melting point, boiling point, solubility, and others might be found in specialized chemical databases.

Scientific Research Applications

Synthetic Pathways and Fluorinated Amino Acids

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride is significant in the synthesis of fluorinated amino acids. A study by Verniest et al. (2008) describes a synthetic pathway toward valuable 3,3-difluoropiperidines, starting from delta-chloro-alpha,alpha-difluoroimines. This pathway was also applied to synthesize N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).

Continuous Flow Carboxylation

Jean-Paul Kestemont et al. (2021) reported a large-scale carboxylation of N-Boc-4,4-difluoropiperidine using a continuous flow process. This process involved α-deprotonation using s-BuLi in THF and subsequent trapping with CO2 gas, supporting medicinal chemistry research (Kestemont et al., 2021).

Synthesis of 4-Substituted 3,3-Difluoropiperidines

The synthesis of 4-substituted 3,3-difluoropiperidines was evaluated by Surmont et al. (2010). They synthesized 4-alkoxymethyl- and 4-aryloxymethyl-3,3-difluoropiperidines, which are crucial for medicinal chemistry, demonstrating the compound's versatility in creating diverse fluorinated structures (Surmont et al., 2010).

Electrochemical Mineralization of Perfluorocarboxylic Acids

A study by Niu et al. (2012) on the electrochemical mineralization of perfluorocarboxylic acids used a Ce-doped modified porous nanocrystalline PbO2 film electrode. This research is relevant for treating environmental contaminants and highlights the compound's role in environmental chemistry (Niu et al., 2012).

properties

IUPAC Name

4,4-difluoropiperidine-2-carboxylic acid;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9F2NO2.ClH/c7-6(8)1-2-9-4(3-6)5(10)11;/h4,9H,1-3H2,(H,10,11);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOUCQGWACSXVHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNC(CC1(F)F)C(=O)O.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10ClF2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.60 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride

CAS RN

2243509-76-2
Record name 4,4-difluoropiperidine-2-carboxylic acid hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.